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Compound of Interest

Compound Name: Einecs 274-079-7

Cat. No.: B15189947 Get Quote

Chemical Identity:

Einecs Number: 274-079-7

CAS Number: 54112-23-1

Chemical Name: N,N'-(methylenedi-p-phenylene)bis[hexahydro-2-oxo-1H-azepine-1-

carboxamide]

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes publicly available safety and toxicological information

for Einecs 274-079-7. Despite a comprehensive search of scientific literature and regulatory

databases, no detailed quantitative toxicological studies or specific experimental protocols

were found to be publicly available for this substance. The information presented is based on

classifications and general statements from chemical suppliers and databases.

Hazard Classification
Based on available information, Einecs 274-079-7 is consistently reported as not meeting the

criteria for hazardous classification under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Multiple sources, including the European Chemicals Agency (ECHA) C&L Inventory, indicate

that this substance is not classified as hazardous.[1][2] Specifically, reports from 162
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companies to the ECHA C&L Inventory state that this chemical does not meet GHS hazard

criteria.[1] Chemical suppliers also list the substance with no hazard pictograms, signal words,

or hazard statements.[2]

Toxicological Data
A thorough search for quantitative toxicological data for Einecs 274-079-7 yielded no specific

results. The following is a summary of the unavailable data:

Acute Toxicity (Oral, Dermal, Inhalation): No LD50 or LC50 values were found.

Skin Corrosion/Irritation: No data available.

Serious Eye Damage/Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No genotoxicity data available.

Carcinogenicity: No carcinogenicity studies were found.

Reproductive Toxicity: No data on reproductive or developmental toxicity were found.

Specific Target Organ Toxicity (Single and Repeated Exposure): No STOT data, including

NOAEL or LOAEL values, were found.

Aspiration Hazard: No data available.

Table 1: Summary of Available Toxicological Data
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Endpoint Result

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Eye Damage/Irritation No data available

Sensitization No data available

Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT - Single Exposure No data available

STOT - Repeated Exposure No data available

Experimental Protocols
Due to the lack of publicly available toxicological studies, no experimental protocols for the

safety assessment of Einecs 274-079-7 can be provided.

Signaling Pathways and Experimental Workflows
No information was found regarding the mechanism of action, potential signaling pathways

affected by, or specific experimental workflows for the toxicological assessment of Einecs 274-
079-7. Therefore, no diagrams can be generated.

Conclusion
The publicly available information for Einecs 274-079-7 is limited to its non-hazardous

classification under GHS. There is a notable absence of detailed toxicological studies, including

quantitative data and experimental methodologies, in the public domain. For researchers,

scientists, and drug development professionals, this lack of data indicates that a

comprehensive toxicological assessment would be required for any application where human

or environmental exposure is anticipated. Any such assessment would need to be conducted

according to relevant international guidelines (e.g., OECD Test Guidelines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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